3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide

• IUPAC Name: 3-bromo-N-[2-(4-pyridin-2-ylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H21BrN4O/c19-16-5-3-4-15(14-16)18(24)21-8-9-22-10-12-23(13-11-22)17-6-1-2-7-20-17/h1-7,14H,8-13H2,(H,21,24)
• InChI Key: UOEOLSVOYVKWFB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC(=CC=C2)Br)C3=CC=CC=N3
• Molecular Formula: C18H21BrN4O
• Molecular Weight: 389.3 g/mol

Description

3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide, also known as BPPB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s worth noting that similar compounds have been synthesized and evaluated for their anti-tubercular activity . The molecular interactions of these compounds in docking studies reveal their potential for further development .

Biochemical Pathways

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , suggesting that they may affect the biochemical pathways of this bacterium.

Pharmacokinetics

Similar compounds have been evaluated for their cytotoxicity on hek-293 (human embryonic kidney) cells, indicating that they are non-toxic to human cells .

Result of Action

Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra , suggesting that they may have a bactericidal effect.

Action Environment

The synthesis of similar compounds has been achieved under different reaction conditions , suggesting that the environment could potentially influence the compound’s action.

Advantages and Limitations for Lab Experiments

3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide has several advantages for lab experiments. It is a selective antagonist of the serotonin 5-HT1A receptor, which allows for the investigation of the role of this receptor in various physiological and pathological processes. This compound is also able to cross the blood-brain barrier, which allows for the investigation of its effects on the central nervous system. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in long-term studies. Additionally, it has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

There are several future directions for the investigation of 3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide. One area of interest is the development of new antidepressant and anxiolytic drugs based on the properties of this compound. Another area of interest is the investigation of the role of this compound in the regulation of other neurotransmitter systems, such as the glutamate system. Additionally, the investigation of the potential neuroprotective and neurotrophic properties of this compound may lead to the development of new treatments for neurodegenerative diseases.

Synthesis Methods

3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide can be synthesized by reacting 3-bromo-N-(2-chloroethyl)benzamide with 4-(pyridin-2-yl)piperazine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3-bromo-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)ethyl)benzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to inhibit the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters involved in the regulation of mood, motivation, and reward. These properties make this compound a promising candidate for the development of new antidepressant and anxiolytic drugs.